inhibitors

  • 2-(1,3-DIMETHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-7...
    • Cat. No.:
    • B1663800
    • CAS No.:
    • 106522-85-4
    • Molecular Formula:
    • C14H22N6O3
    • Molecular Weight:
    • 322.36 g/mol
    Description
    Novel Modulator of p75NTR-dependent motor neuron death;  High Quality Biochemicals for Research Uses
  • RS 67506 hydrochloride
    • Cat. No.:
    • B1662567
    • CAS No.:
    • 168986-61-6
    • Molecular Formula:
    • C18H29Cl2N3O4S
    • Molecular Weight:
    • 454.4 g/mol
    Description
    A potent and selective 5-HT4 partial agonist, with a pKi of 8.8 at 5-HT4 sites in guinea pig striatum, but < 6.0 at several other receptors including 5-HT1A, 1D, 2A, 2C, D1, D2 and M1-3. It is active in vivo and...
  • Galegine sulfate
    • Cat. No.:
    • B1663342
    • CAS No.:
    • 20284-78-0
    • Molecular Formula:
    • C6H15N3O4S
    • Molecular Weight:
    • 225.27 g/mol
    Description
    Concentration-dependent AMPK Activator;  High Quality Biochemicals for Research Uses
  • Triapine
    • Cat. No.:
    • B1662405
    • CAS No.:
    • 236392-56-6
    • Molecular Formula:
    • C7H9N5S
    • Molecular Weight:
    • 195.25 g/mol
    Description
    Triapine is a thiosemicarbazone resulting from the formal condensation of the formyl group of 3-aminopicolinaldehyde with the non-thioacylated amino group of hydrazinecarbothioamide. It is a ribonucleotide reduc...
  • N-[1-[3-(4-ethoxyphenyl)-4-oxopyrido[2,3-d]pyrimidin-2-...
    • Cat. No.:
    • B1662371
    • CAS No.:
    • 473722-68-8
    • Molecular Formula:
    • C32H27F4N5O3
    • Molecular Weight:
    • 605.6 g/mol
    Description
    Potent and selective CXCR3 antagonist;  potently inhibits 125I-CXCL10 binding to CXCR3 (pKi = 8.13). Inhibits calcium mobilization in response to CXCL11 and CXCL10 in RBL cells. Exhibits no significant effe...
  • D-Palmitoylcarnitine chloride
    • Cat. No.:
    • B1662240
    • CAS No.:
    • 6865-14-1
    • Molecular Formula:
    • C23H46ClNO4
    • Molecular Weight:
    • 436.1 g/mol
    Description
    Palmitoyl-DL-carnitine is a long-chain acylcarnitine with both intracellular and extracellular roles. Within the cell, palmitoylcarnitine is transported into mitochondria to deliver palmitate for fatty acid oxid...
  • UBP296
    • Cat. No.:
    • B1662302
    • CAS No.:
    • 745055-86-1
    • Molecular Formula:
    • C15H15N3O6
    • Molecular Weight:
    • 333.3 g/mol
    Description
    Selective GluR5-subunit containing kainate receptor antagonist (apparent KD = 1.09 μM). Displays ~ 90-fold selectivity over AMPA receptors and recombinant human GluR6- and KA2-containing kainate receptors. Has l...
  • Bencianol
    • Cat. No.:
    • B1663317
    • CAS No.:
    • 85443-48-7
    • Molecular Formula:
    • C28H22O6
    • Molecular Weight:
    • 454.5 g/mol
    Description
    structure given in first source
  • 4-Methylumbelliferyl-
    • Cat. No.:
    • B1663419
    • CAS No.:
    • 881005-91-0
    • Molecular Formula:
    • C₁₆H₁₈O₁₀
    • Molecular Weight:
    • 370.31 g/mol
    Description
    4-Methylumbelliferyl-β-D-glucuronide hydrate is a fluorogenic substrat (λex=362 nm , λem=445 nm).
  • Trimidox
    • Cat. No.:
    • B1662404
    • CAS No.:
    • 95933-74-7
    • Molecular Formula:
    • C7H8N2O4
    • Molecular Weight:
    • 184.15 g/mol
    Description
    Trimidox is a benzenetriol.
    structure given in first source